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Compound of Interest

Compound Name: H-Gly-Arg-pNA
Cat. No.: B022629
Get Quote

Introduction & Principle

H-Gly-Arg-pNA (Glycyl-L-Arginine-p-nitroanilide dihydrochloride) is a highly specific
chromogenic substrate designed for the kinetic analysis of serine proteases, with a distinct
preference for Thrombin (Factor 1la) and Urokinase-type Plasminogen Activator (UPA).

Mechanistic Principle

The assay relies on the amidolytic activity of the target serine protease. The enzyme
recognizes the Gly-Arg motif and hydrolyzes the amide bond between the arginine residue and
the para-nitroaniline (pNA) chromophore.[1][2]

o Substrate State: Intact H-Gly-Arg-pNA is colorless in aqueous solution.

o Enzymatic Cleavage: Upon binding, the enzyme acts as a catalyst to cleave the C-terminal
amide bond.

» Signal Generation: The liberation of free p-nitroaniline (pNA) results in a distinct color shift to
yellow, which absorbs strongly at 405 nm.[1] The rate of color formation is directly
proportional to the enzymatic activity.
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Figure 1: Enzymatic hydrolysis mechanism of H-Gly-Arg-pNA. The serine protease (blue)
binds the substrate, catalyzing the release of the chromophore pNA (red).[1]

Material & Methods
Reagents and Equipment
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Component

Specification

Storage

Substrate

H-Gly-Arg-pNA[1][2][3][4] *
2HCI (MW: 424.3 g/mol )

-20°C (Desiccated)

Assay Buffer

50 mM Tris-HCI, 100 mM
NaCl, pH 8.4

4°C

Thrombin (Human/Bovine) or

Enzyme -80°C (Aliquot
y UPA (Aliquot)

p-Nitroaniline (pNA) (MW:

Standard Room Temp
138.12 g/mol)
Deionized Water (Milli-Q) or

Solvent Room Temp
DMSO

) 20% Acetic Acid (Optional for
Stop Solution Room Temp

endpoint)

Equipment:

o Microplate Reader (Absorbance at 405 nm)

o 96-well clear flat-bottom microplates

e Multi-channel pipettes[5]

Reagent Preparation

o Assay Buffer (pH 8.4):

[¢]

[e]

[e]

o

to plastic.

Adjust pH to 8.4 using 1M HCI.

Adjust volume to 1 L. Filter sterilize (0.22 pm).

Dissolve 6.06 g Tris base and 5.84 g NaCl in 900 mL dHz0.

Note: For Thrombin assays, adding 0.1% BSA or PEG-8000 prevents enzyme adsorption
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e Substrate Stock (10 mM):

o Dissolve 4.24 mg of H-Gly-Arg-pNA ¢ 2HCI in 1.0 mL of deionized water (or DMSO if
stability is a concern).

o Stability:[4][5][6] Aqueous stock is stable for 1 week at 4°C. For long-term, store in DMSO
at -20°C.

e Enzyme Working Solution:

o Dilute the enzyme in Assay Buffer immediately before use to a concentration of 0.1 — 1.0

U/mL (optimize based on expected activity).

Experimental Protocol
Workflow Overview

The following workflow describes a continuous kinetic assay, which is superior to endpoint

assays for determining catalytic rates (

) and inhibition constants (

).

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b022629/docs?utm_src=pdf-body#application-note-kinetic-determination-of-serine-protease-activity-using-h-gly-arg-pna
https://www.chemimpex.com/products/32696
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/147/498/a5970dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/285/974/s7388pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Prepare Reagents
(Buffer, Enzyme, Substrate)

:

2. Plate Setup
(Blank, Standard, Samples)

:

3. Pre-Incubation
(20 min @ 37°C)

:

4. Add H-Gly-Arg-pNA
(Initiate Reaction)

:

5. Kinetic Read
(Abs 405nm, every 30s for 20 min)

l

6. Data Analysis
(Calculate mOD/min)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the kinetic determination of protease activity.

Detailed Procedure

e Plate Loading:

o Blank Wells: Add 150 pL Assay Buffer.
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o Control Wells (No Enzyme): Add 140 uL Assay Buffer + 10 pL Substrate (checks for
spontaneous hydrolysis).

o Sample Wells: Add 100 pL Assay Buffer + 40 uL Enzyme Solution.

e Pre-Incubation:
o Incubate the plate at 37°C for 10 minutes to equilibrate temperature.
e Reaction Initiation:

o Add 10 pL of 10 mM H-Gly-Arg-pNA substrate to the Sample Wells (Final concentration
~0.67 mM).

o Tip: Use a multi-channel pipette to start all reactions simultaneously.
o Measurement (Kinetic Mode):

o Immediately place the plate in the reader.

o Mode: Kinetic[7]

o Wavelength: 405 nm[1][2][3][5]

o Interval: 30 seconds

o Duration: 20—-30 minutes

o Temp: 37°C
e Endpoint Option (Alternative):

o If a kinetic reader is unavailable, incubate for exactly 20 minutes, then add 50 pL of 20%
Acetic Acid to stop the reaction. Read Endpoint Absorbance at 405 nm.[5]

Data Analysis
Calculation of Activity
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Activity is quantified using the Beer-Lambert Law. The molar extinction coefficient (

) of pNA at 405 nm is 9.6 - 10.5 mM~1cm~1 (typically 10.5 used for pathlength correction in
standard buffers).

o Determine Slope: Plot Absorbance (Y-axis) vs. Time (min) (X-axis). Calculate the slope (

) for the linear portion of the curve.

Subtract Blank:

Calculate Activity (Units):

: Total reaction volume (0.15 mL)

: Volume of enzyme added (0.04 mL)

: Pathlength (approx. 0.5 cm for 150 pL in 96-well plate; verify with standard curve).

: 10.5 (extinction coefficient for pNA).

Standard Curve Generation

To eliminate pathlength errors, generate a pNA standard curve:
e Prepare pNA standards: 0, 10, 20, 50, 100, 200 uM in Assay Buffer.
o Read Absorbance at 405 nm.[1][2][3][5]

e Plot Absorbance vs. Concentration. The slope is the conversion factor.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

o ) Store enzyme at -80°C; avoid
No Activity Enzyme degradation
freeze-thaw cycles.

Ensure Buffer is pH 8.4

Incorrect pH _ )
(optimal for Thrombin/uPA).

) ] Use fresh substrate; keep
High Background Spontaneous hydrolysis )
stock in dark/cold.

) ] Dilute enzyme or reduce assay
Non-Linear Rate Substrate depletion i
ime.

Ensure [S] >
Substrate concentration too

Low Signal (typically
low

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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